Cas no 2387598-83-4 (4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide)

• Product Name: 4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide
• CAS No: 2387598-83-4
• MF: C₆H₇BrF₃N₃O₂S
• MW: 322.102889299393
• MDL: MFCD32263286
• CID: 5165139
• PubChem ID: 145944654
• Update Time: 2026-03-04

4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-sulfonamide, 4-bromo-N,N-dimethyl-3-(trifluoromethyl)-
• 4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide
• CS-0309959
• 2387598-83-4
• SY322995
• MFCD32263286
• PS-18313
• 4-Bromo-N,N-dimethyl-3-(trifluoromethyl)-1H-pyrazole-1-sulfonamide
• P19839

• MDL： MFCD32263286
• Inchi： 1S/C6H7BrF3N3O2S/c1-12(2)16(14,15)13-3-4(7)5(11-13)6(8,9)10/h3H,1-2H3
• InChI Key： ZMNGLLMNFXYBJQ-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)C=C(Br)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 320.93944g/mol
• Monoisotopic Mass: 320.93944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide

Comprehensive Guide to 4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide (CAS No. 2387598-83-4)

4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide (CAS No. 2387598-83-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole sulfonamide family, known for its versatile applications in drug discovery and crop protection. With its unique structural features, including a bromine substituent and a trifluoromethyl group, it offers distinct reactivity and biological activity.

The molecular formula of 4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide is C₇H₉BrF₃N₃O₂S, and its molecular weight is approximately 336.13 g/mol. The presence of the sulfonamide moiety enhances its potential as a pharmacophore, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a building block for novel therapeutics targeting inflammation, microbial infections, and metabolic disorders.

In recent years, the demand for fluorinated pyrazole derivatives like 4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation small-molecule drugs and agrochemicals. The compound's trifluoromethyl group is especially noteworthy, as it often improves binding affinity to biological targets, a trend highlighted in recent medicinal chemistry publications.

From a synthetic perspective, 4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide is typically prepared through multi-step reactions involving pyrazole core functionalization and sulfonylation. Its bromine atom provides a handle for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in drug discovery pipelines. This adaptability makes it a favorite among chemists working on structure-activity relationship (SAR) studies.

The compound's applications extend beyond pharmaceuticals. In agrochemical research, 4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide serves as a precursor for herbicides and fungicides. Its pyrazole scaffold is known to disrupt key enzymatic pathways in pests, offering a sustainable alternative to traditional crop protection agents. With the growing emphasis on green chemistry, researchers are exploring eco-friendly synthesis routes for this and related compounds.

Market trends indicate a rising interest in custom synthesis of 4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide, driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers specializing in rare chemical intermediates have reported increased inquiries, particularly from biotech startups and academic labs. The compound's CAS No. 2387598-83-4 is frequently searched in chemical databases, reflecting its relevance in contemporary research.

For those handling 4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide, proper storage conditions are essential. It should be kept in a cool, dry place, away from light and moisture, to maintain stability. Safety data sheets (SDS) recommend standard laboratory precautions, including the use of personal protective equipment (PPE) when working with this compound.

In summary, 4-bromo-N,N-dimethyl-3-(trifluoromethyl)pyrazole-1-sulfonamide (CAS No. 2387598-83-4) is a multifaceted compound with broad applications in drug development and agrochemical innovation. Its unique structural attributes and synthetic flexibility position it as a key player in the advancement of precision chemistry. As research continues to uncover new uses, this compound is poised to remain at the forefront of scientific discovery.